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Aspect Description / Value Experimental Context / Method

Melting
Temperature (Tm)

110–120°C [1] [2] Often reported as a material property from

supplier data sheets (e.g., BASF Ecoflex) [2].

Thermal Stability Onset of decomposition

around 220°C [3] (for starch);
specific data for PBAT not

found in search.

Studied by Thermogravimetric Analysis
(TGA). Sample is heated under controlled
atmosphere, and weight loss is measured as a

function of temperature [1].

Glass Transition
Temperature (Tg)

Specific values not found in

the search results.

Typically determined by Differential Scanning
Calorimetry (DSC).

Effect of Kaolin
Fillers

Improved thermal stability [1]. Composite films were characterized by TGA.

The filler acts as a thermal barrier, shifting
degradation to higher temperatures [1].

Effect of
Thermoplastic
Starch (TPS)

Improved thermal stability;
reduced coefficient of linear

expansion [4].

Composites tested for thermal stability (likely
via TGA) and dimensional stability under heat

[4].

Effect of UV
Stabilizer

Maintained mechanical

properties (67.1% tensile
strength retention) after

accelerated aging [5].

Accelerated aging tests simulate long-term

environmental exposure to study the retention
of properties, including thermal-mechanical

performance [5].
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The following diagram outlines a general workflow for conducting a thermal analysis of PBAT and its

composites, based on the methodologies referenced in the studies.
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Click to download full resolution via product page

Guidance for Deeper Research

The search results indicate that a pure, in-depth guide to PBAT's thermal properties is not readily available.

Most current research focuses on how additives and composites affect these properties. For a thorough

investigation, you may need to consult more specialized sources.
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Consult Primary Literature: Search for "PBAT DSC," "PBAT TGA," or "PBAT thermal degradation"

on scientific databases to find journal articles dedicated solely to thermal characterization.
Review Manufacturer Datasheets: Companies that produce PBAT, such as BASF (Ecoflex), often

provide detailed technical data sheets with comprehensive thermal property lists.
Explore Specific Modifications: The thermal properties are highly dependent on the material's

formulation. Key factors include:
Fillers and Additives: Kaolin clay [1], thermoplastic starch [4], and other nanofillers are used to

enhance thermal stability and barrier properties.
Copolymerization: Introducing other monomers (e.g., glycolic acid, polyethylene glycol) into

the PBAT chain is a strategy to fundamentally alter its crystallinity and degradation profile [6]
[5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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